Cas no 115-43-5 (Phenallymal)

Phenallymal structure
Phenallymal structure
Product Name:Phenallymal
CAS No:115-43-5
MF:C13H12N2O3
MW:244.245983123779
CID:161629
PubChem ID:8274
Update Time:2025-04-19

Phenallymal Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-phenyl-5-(2-propen-1-yl)-
    • Alphenal
    • 5-phenyl-5-prop-2-enyl-1,3-diazinane-2,4,6-trione
    • 5-Allyl-5-phenylbarbituric acid
    • 5-Allyl-5-phenyl-barbitursaeure
    • 5-allyl-5-phenyl-pyrimidine-2,4,6-trione
    • 5-phenyl-5-(2-propenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 5-Phenyl-5-allylbarbitursaeure
    • Allofenyl
    • Allophenylum
    • Alphasem
    • Alpheba
    • Alphenate
    • Fenallymal
    • Phenallymal
    • Phenallymalum
    • Prophenal
    • Dorlotin
    • Luxomnin
    • Tubergal
    • SR-01000883751-1
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-phenyl-5-(2-propenyl)-
    • WOIGZSBYKGQJGL-UHFFFAOYSA-N
    • AKOS003382444
    • CHEBI:134993
    • Alphenal (1mg/ml in Acetonitrile)
    • NS00023739
    • 115-43-5
    • 5-Allyl-5-phenylbarbitursaeure
    • FT-0661530
    • Acido 5-fenil-5-allilbarbiturico
    • 7T7L08Q9JI
    • SR-01000883751
    • UNII-7T7L08Q9JI
    • Q414954
    • BRN 0227510
    • Acido 5-fenil-5-allilbarbiturico [Italian]
    • PHENALLYMAL [MI]
    • 5-Allyl-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione #
    • SCHEMBL715099
    • 5-24-09-00334 (Beilstein Handbook Reference)
    • BARBITURIC ACID, 5-ALLYL-5-PHENYL-
    • 5-ALLYL-5-PHENYL-BARBITURIC ACID
    • EINECS 204-089-9
    • DTXSID60150919
    • 5-Phenyl-5-allylbarbituric acid
    • 5-allyl-5-phenylpyrimidine-2,4,6(1h,3h,5h)-trione
    • Inchi： 1S/C13H12N2O3/c1-2-8-13(9-6-4-3-5-7-9)10(16)14-12(18)15-11(13)17/h2-7H,1,8H2,(H2,14,15,16,17,18)
    • InChI Key： WOIGZSBYKGQJGL-UHFFFAOYSA-N
    • SMILES： O=C1C(C(NC(N1)=O)=O)(C1C=CC=CC=1)CC=C

Computed Properties

  • Exact Mass: 244.08500
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • Density: 1.2157 (rough estimate)
  • Melting Point: 156-157.5°
  • Boiling Point: 387.16°C (rough estimate)
  • Flash Point: 11 °C
  • Refractive Index: 1.6450 (estimate)
  • PSA: 75.27000
  • LogP: 1.52410

Phenallymal Security Information

Phenallymal Customs Data

  • HS CODE：2933540000
  • Customs Data：

    China Customs Code:

    2933540000

    Overview:

    2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Phenallymal Related Literature

  • 1. 1,2,3,4-Tetrahydro-1,4-methanonaphthalenes as model compounds to study the influence of molecular structure on molecular dynamics by 13C NMR relaxation data
    Petra Gruhlke,Andreas D?lle J. Chem. Soc. Perkin Trans. 2 1998 2159

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